Cas no 76373-23-4 ([1,1'-Binaphthalene]-2,2'-dimethanol, (1S)-)

[1,1'-Binaphthalene]-2,2'-dimethanol, (1S)- structure
76373-23-4 structure
Product Name:[1,1'-Binaphthalene]-2,2'-dimethanol, (1S)-
CAS No:76373-23-4
MF:C22H18O2
MW:314.4
CID:5735836
PubChem ID:4374049
Update Time:2026-03-11

[1,1'-Binaphthalene]-2,2'-dimethanol, (1S)- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Binaphthalene]-2,2'-dimethanol, (1S)-
    • (1S)-[1,1′-Binaphthalene]-2,2′-dimethanol (ACI)
    • [1,1′-Binaphthalene]-2,2′-dimethanol, (S)- (ZCI)
    • (S)-(-)-2,2′-Bis(hydroxymethyl)-1,1′-binaphthalene
    • [1-[2-(hydroxymethyl)naphthalen-1-yl]naphthalen-2-yl]methanol
    • 3594-94-3
    • G68322
    • 76373-22-3
    • (R)-[1,1'-Binaphthalene]-2,2'-diyldimethanol
    • AKOS024284870
    • MFCD00185744
    • Naphthalene, 1-(2-hydroxymethylnaphthyl-1)-2-hydroxymethyl-
    • (S)-[1,1'-Binaphthalene]-2,2'-diyldimethanol
    • 2,2'-Bis(hydroxymethyl)-1,1'-binaphthyl
    • [1,1'-Binaphthalene]-2,2'-diyldimethanol
    • MBKVMGGUKWIVDS-UHFFFAOYSA-N
    • 1,1'-BINAPHTHYL-2,2'-DIMETHANOL
    • 76373-23-4
    • SCHEMBL8050013
    • Inchi: 1S/C22H18O2/c23-13-17-11-9-15-5-1-3-7-19(15)21(17)22-18(14-24)12-10-16-6-2-4-8-20(16)22/h1-12,23-24H,13-14H2
    • InChI Key: MBKVMGGUKWIVDS-UHFFFAOYSA-N
    • SMILES: OCC1C(C2=C(CO)C=CC3C2=CC=CC=3)=C2C(C=CC=C2)=CC=1

Computed Properties

  • Exact Mass: 314.130679813g/mol
  • Monoisotopic Mass: 314.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 1.254±0.06 g/cm3(Predicted)
  • Boiling Point: 554.2±50.0 °C(Predicted)
  • pka: 13.88±0.10(Predicted)

[1,1'-Binaphthalene]-2,2'-dimethanol, (1S)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A1490348-100mg
(S)-[1,1'-Binaphthalene]-2,2'-diyldimethanol
76373-23-4 97%
100mg
$64.0 2025-04-17
Ambeed
A1490348-250mg
(S)-[1,1'-Binaphthalene]-2,2'-diyldimethanol
76373-23-4 97%
250mg
$108.0 2025-04-17
Ambeed
A1490348-1g
(S)-[1,1'-Binaphthalene]-2,2'-diyldimethanol
76373-23-4 97%
1g
$322.0 2025-04-17
abcr
AB632511-250mg
(S)-[1,1'-Binaphthalene]-2,2'-diyldimethanol; .
76373-23-4
250mg
€210.10 2025-04-16
abcr
AB632511-1g
(S)-[1,1'-Binaphthalene]-2,2'-diyldimethanol; .
76373-23-4
1g
€500.70 2025-04-16

[1,1'-Binaphthalene]-2,2'-dimethanol, (1S)- Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Dichloromethane
1.2 Reagents: Diisobutylaluminum hydride Solvents: Toluene
Reference
Screening chiral fluorinated binaphthyl ketone catalysts for asymmetric epoxidation
Stearman, Chad J.; Behar, Victor, Tetrahedron Letters, 2002, 43(11), 1943-1946

Production Method 2

Reaction Conditions
1.1 Reagents: Tetrabutylammonium bromide Solvents: Dimethylformamide
Reference
New and improved synthesis of optically pure (R)- and (S)-2,2'-dimethyl-1,1'-binaphthyl and related compounds
Maigrot, Nicole; Mazaleyrat, Jean Paul, Synthesis, 1985, (3), 317-20

Production Method 3

Reaction Conditions
1.1 Reagents: Lithium aluminum hydride
Reference
The Ullmann coupling reaction of axially chiral (S)-2,2'-bis(1-iodo-2-naphthyloxycarbonyl)-1,1'-binaphthyl
Miyano, Sotaro; Shimizu, Kunitoshi; Sato, Shinya; Hashimoto, Harukichi, Bulletin of the Chemical Society of Japan, 1985, 58(4), 1345-6

Production Method 4

Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran
Reference
Enantioselective dihydroxylation of olefins by osmium tetroxide in the presence of an optically active 1,1'-binaphthyl diamine derivative
Rosini, Carlo; Tanturli, Roberto; Pertici, Paolo; Salvadori, Piero, Tetrahedron: Asymmetry, 1996, 7(10), 2971-2982

Production Method 5

Reaction Conditions
1.1 Reagents: Vinyl hexanoate ,  Triacylglycerol lipase Solvents: tert-Butyl methyl ether ,  Water
Reference
Facile synthesis of enantiopure 1,1'-binaphthyl-2,2'-dicarboxylic acid via lipase-catalyzed kinetic resolution
Furutani, Toshiyuki; Hatsuda, Masanori; Imashiro, Ritsuo; Seki, Masahiko, Tetrahedron: Asymmetry, 1999, 10(24), 4763-4768

Production Method 6

Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  0 °C → rt
Reference
Combinatorial approach for the design of new, simplified chiral phase-transfer catalysts with high catalytic performance for practical asymmetric synthesis of α-alkyl-α-amino acids
Kitamura, Masanori; Arimura, Yuichiro; Shirakawa, Seiji; Maruoka, Keiji, Tetrahedron Letters, 2008, 49(12), 2026-2030

[1,1'-Binaphthalene]-2,2'-dimethanol, (1S)- Raw materials

[1,1'-Binaphthalene]-2,2'-dimethanol, (1S)- Preparation Products

[1,1'-Binaphthalene]-2,2'-dimethanol, (1S)- Related Literature

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